Cas no 2171864-97-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid
• CAS No: 2171864-97-2
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5965369
• PubChem ID: 165803858
• Update Time: 2025-10-24

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylbutanoic acid
• 2171864-97-2
• EN300-1520623

• Inchi： 1S/C23H26N2O5/c1-15(22(27)28)10-12-24-21(26)11-13-25-23(29)30-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： JTSNTTRPWFWUBF-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid

Professional Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic Acid (CAS No. 2171864-97-2)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid, identified by its CAS number 2171864-97-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structure that includes a fluoren-9-ylmethoxycarbonyl moiety and an amide functional group, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural composition of this molecule is particularly noteworthy, as it integrates multiple pharmacophoric elements that are known to enhance binding affinity and metabolic stability. The presence of the fluoren-9-ylmethoxycarbonyl group not only contributes to the molecule's overall rigidity but also provides a hydrophobic surface that can interact favorably with biological targets. This feature is especially relevant in the design of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as critical therapeutic opportunities.

In recent years, there has been a surge in research focused on developing molecules that can modulate protein function through precise interference with their interactions. The amide bond in 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid serves as a versatile scaffold for further derivatization, allowing chemists to fine-tune the compound's pharmacological profile. This adaptability has made it a staple in medicinal chemistry libraries, where it is frequently employed as a building block for more complex drug candidates.

The compound's potential applications extend beyond mere intermediate synthesis; it has been explored in the context of enzyme inhibition and receptor binding studies. For instance, researchers have utilized derivatives of this molecule to investigate their interactions with enzymes involved in metabolic pathways, such as kinases and phosphodiesterases. The flourenyl moiety, in particular, has been shown to enhance the solubility and bioavailability of certain drug candidates, making it an attractive feature for pharmaceutical development.

Recent advancements in computational chemistry have further illuminated the synthetic pathways and mechanistic insights surrounding 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid. Molecular modeling studies have demonstrated that the compound can adopt multiple conformations, which may influence its binding affinity and selectivity. These insights have guided the design of next-generation analogs with improved pharmacokinetic properties.

The role of this compound in drug discovery is underscored by its incorporation into several ongoing clinical trials. While these trials are still in early phases, preliminary data suggest that derivatives of this molecule exhibit promising activity against various therapeutic targets. This aligns with broader trends in pharmaceutical research, where there is a growing emphasis on rational drug design and structure-based drug development.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it more accessible than ever before. Techniques such as solid-phase peptide synthesis and transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of this molecule and its derivatives. These innovations have not only accelerated the pace of drug discovery but also opened up new avenues for exploring its potential applications.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylbutanoic acid (CAS No. 2171864-97-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile synthetic capabilities make it an indispensable tool for researchers developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in addressing some of the most pressing challenges in medicine today.